Cas no 35426-93-8 (1H-Pyrazole-4,5-dione, 3-[(acetyloxy)methyl]-1-phenyl-, 4-(phenylhydrazone))

• Product Name: 1H-Pyrazole-4,5-dione, 3-[(acetyloxy)methyl]-1-phenyl-, 4-(phenylhydrazone)
• CAS No: 35426-93-8
• MF: C₁₈H₁₆N₄O₃
• MW: 336.344643592834
• CID: 2665657
• Update Time: 2023-08-06

1H-Pyrazole-4,5-dione, 3-[(acetyloxy)methyl]-1-phenyl-, 4-(phenylhydrazone) Chemical and Physical Properties

Names and Identifiers

• GWGXYADJKWSFQQ-LVZFUZTISA-N
• 1H-Pyrazole-4,5-dione, 3-[(acetyloxy)methyl]-1-phenyl-, 4-(phenylhydrazone)
• 3-(Acetyloxymethyl)-1-phenyl-4-(2-phenylhydrazono)-1H-pyrazole-5(4H)-one
• [(4E)-5-Oxo-1-phenyl-4-(phenylhydrazono)-4,5-dihydro-1H-pyrazol-3-yl]methyl acetate #

• Inchi： 1S/C18H16N4O3/c1-13(23)25-12-16-17(20-19-14-8-4-2-5-9-14)18(24)22(21-16)15-10-6-3-7-11-15/h2-11,21H,12H2,1H3/b20-19+
• InChI Key： GRXDYALRMXDASB-FMQUCBEESA-N
• SMILES： O(C(C)=O)CC1=C(C(N(C2C=CC=CC=2)N1)=O)/N=N/C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 561
• Topological Polar Surface Area: 83.4